Cas no 330-84-7 (1-Fluoro-4-phenoxybenzene)

1-Fluoro-4-phenoxybenzene Properties

Names and Identifiers

• 1-Fluoro-4-phenoxybenzene
• 4-Fluorodiphenyl ether
• 4-fluoro-1-phenoxybenzene
• 4-fluorophenoxybenzene
• 4-fluorophenyl phenyl ether
• 4-phenoxyfluorobenzene
• Benzene,1-fluoro-4-phenoxy
• NSC-51798
• 4-Fluorophenyl phenyl ether, >=98.0%
• MFCD00055239
• CS-0451145
• PS-8442
• 4-Fluorodiphenylether
• 1-Fluoro-4-phenoxybenzene #
• A821611
• AKOS006228177
• J-019018
• F81491
• DTXSID00186636
• p-FluordiphenylA currencyther
• Benzene, 1-fluoro-4-phenoxy-
• NSC51798
• EINECS 206-357-0
• 330-84-7
• FT-0618528
• SCHEMBL255272
• NS00042311
• NSC 51798
• DB-048336
• +Expand

• MDL： MFCD00055239
• InChIKey： AODSTUBSNYVSSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9FO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
• SMILES： C1=CC=C(C=C1)OC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 188.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.064
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 3.61800
• PSA: 9.23000
• Refractive Index: n20/D 1.557
• Boiling Point: 147149°C53mm Hg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 123 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.155 g/mL at 20 °C(lit.)

1-Fluoro-4-phenoxybenzene Security Information

• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

1-Fluoro-4-phenoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%